Cas no 10304-16-2 (thietan-3-ol)

• Product Name: thietan-3-ol
• CAS No: 10304-16-2
• MF: C₃H₆OS
• MW: 90.1441397666931
• MDL: MFCD11848695
• CID: 214423
• PubChem ID: 82532
• Update Time: 2025-04-19

thietan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Thietanol
• 3-thietan-1-ol
• thietan-3-ol
• 3-hydroxythiaetan
• 3-hydroxythietane
• 3-hydroxy-thietane
• 3-thiethanol
• AC1L33LS
• AC1Q7ARD
• CTK0I1853
• NSC101854
• SureCN303459
• Thiacyclobutan-3-ol
• thiacyclobutanol
• YCGJWFCBFZPGJK-UHFFFAOYSA-N
• Thiacyclobutane-3-ol
• C3H6OS
• SB22362
• Z6583
• SY099721
• FT-0758709
• P17229
• EINECS 233-678-3
• 10304-16-2
• DTXSID50145617
• MFCD11848695
• AMY35636
• NSC-101854
• NS00054358
• AKOS005258408
• AS-56309
• EN300-76044
• NSC 101854
• CS-0045447
• DB-015057

• MDL： MFCD11848695
• Inchi： 1S/C3H6OS/c4-3-1-5-2-3/h3-4H,1-2H2
• InChI Key： YCGJWFCBFZPGJK-UHFFFAOYSA-N
• SMILES： S1CC(C1)O

Computed Properties

• Exact Mass: 90.01398
• Monoisotopic Mass: 90.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 33.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5
• XLogP3: 0

Experimental Properties

• Density: 1.2130 g/cm3 (20 ºC)
• Boiling Point: 57 ºC
• Flash Point: 91.3±24.1 ºC,
• Refractive Index: 1.7433 (589.3 nm 20 ºC)
• Solubility: Dissolution (72 g/l) (25 º C),
• PSA: 20.23
• LogP: 0.09410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thietanes